Cas no 63190-58-9 (4(3H)-Quinazolinone,2,3,6-trimethyl-)

4(3H)-Quinazolinone,2,3,6-trimethyl- structure
63190-58-9 structure
Product Name:4(3H)-Quinazolinone,2,3,6-trimethyl-
CAS No:63190-58-9
MF:C11H12N2O
MW:188.225782394409
CID:519598
PubChem ID:325350
Update Time:2025-04-19

4(3H)-Quinazolinone,2,3,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Quinazolinone,2,3,6-trimethyl-
    • 2,3,6-trimethyl-3H-quinazolin-4-one
    • 2,3,6-Trimethyl-4-oxo-3,4-dihydrochinazolin
    • 3,4-dihydro-2,3,6-trimethylquinazolin-4-one
    • AC1L6W21
    • NSC293922
    • SureCN7602321
    • Inchi: 1S/C11H12N2O/c1-7-4-5-10-9(6-7)11(14)13(3)8(2)12-10/h4-6H,1-3H3
    • InChI Key: BMWFOQLEZCMJPC-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C(C)C=CC=2N=C(C)N1C

Computed Properties

  • Exact Mass: 188.09506
  • Monoisotopic Mass: 188.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • PSA: 32.67
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